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Compound of Interest

Compound Name: JI130

Cat. No.: B12385353 Get Quote

JI130 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information and guidance for the effective use of JI130 in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is JI130 and what is its mechanism of action?

JI130 is a small molecule inhibitor of the Hes1 transcription factor.[1] It functions by stabilizing

the interaction between Prohibitin 2 (PHB2) and Hes1 outside of the nucleus, which prevents

Hes1 from entering the nucleus and repressing its target genes.[1] This ultimately leads to cell

cycle arrest at the G2/M phase.[2]

Q2: In which solvent is JI130 soluble?

JI130 is soluble in Dimethyl Sulfoxide (DMSO).[1][2][3] Quantitative data indicates a solubility

of up to 10 mM in DMSO[1] and approximately 2 mg/mL in DMSO, which may require

ultrasonication and warming to fully dissolve.[3][4] It is important to use newly opened,

anhydrous DMSO as its hygroscopic nature can negatively impact solubility.[3] Information

regarding its solubility in other organic solvents or aqueous buffers is not readily available.

Q3: How should I prepare a stock solution of JI130?
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It is recommended to prepare a stock solution of JI130 in high-quality, anhydrous DMSO.[3]

Based on the known solubility, a stock solution of up to 10 mM can be prepared.[1] For a 10

mM stock solution, dissolve 3.765 mg of JI130 (with a molecular weight of 376.46 g/mol ) in 1

mL of DMSO. Assistance with dissolution can be achieved through gentle warming and

ultrasonication.[3]

Q4: How should I store JI130 powder and stock solutions?

JI130 powder should be stored in a dry, dark place. For short-term storage, 0-4°C is suitable,

while -20°C is recommended for long-term storage.[2] Once dissolved in DMSO, it is advised to

aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. These

aliquots can be stored at -20°C for up to one month or at -80°C for up to six months.[3]

Troubleshooting Guide
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Issue Potential Cause Recommended Solution

JI130 powder will not dissolve

in DMSO.

- The concentration is too

high.- The DMSO is old or has

absorbed water.- Insufficient

agitation.

- Ensure you are not

exceeding the 10 mM solubility

limit.- Use fresh, anhydrous

DMSO.- Gently warm the

solution and use an ultrasonic

bath to aid dissolution.

JI130 precipitates out of

solution when diluted into

aqueous buffer (e.g., PBS, cell

culture media).

- The final concentration of

JI130 in the aqueous buffer is

above its solubility limit.- The

final concentration of DMSO is

too low to maintain solubility.

- Lower the final working

concentration of JI130.-

Increase the concentration of

your DMSO stock solution so a

smaller volume is needed for

dilution, thereby keeping the

final DMSO percentage higher

(while remaining within the

tolerated limits for your

experiment).- Perform serial

dilutions in your aqueous

buffer.

Variability in experimental

results.

- Inconsistent stock solution

concentration due to

incomplete dissolution or

precipitation.- Degradation of

JI130 in stock solution due to

improper storage.

- Ensure complete dissolution

of JI130 when preparing the

stock solution.- Aliquot and

store stock solutions as

recommended to avoid freeze-

thaw cycles.

Quantitative Solubility Data
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) 10 mM[1]

May require sonication and

gentle warming for complete

dissolution. Use of fresh,

anhydrous DMSO is

recommended.[3]

Dimethyl Sulfoxide (DMSO)
2 mg/mL (approximately 5.3

mM)[3][4]

Ethanol Data not available

Methanol Data not available

Phosphate-Buffered Saline

(PBS)
Data not available

Expected to be very low due to

the hydrophobic nature of the

compound.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of JI130
in DMSO
Materials:

JI130 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

Allow the JI130 powder and DMSO to reach room temperature before use.
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Weigh out the desired amount of JI130 powder. For 1 mL of a 10 mM stock solution, use

3.765 mg of JI130 (assuming a molecular weight of 376.46 g/mol ).

Add the appropriate volume of anhydrous DMSO to the JI130 powder in a sterile tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes. Gentle warming (to no more than 37°C) can also be applied.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Caption: Mechanism of action for JI130 in the Hes1 signaling pathway.
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Stock Solution Preparation

Experimental Use

Weigh JI130 Powder

Dissolve in Anhydrous DMSO
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Caption: Recommended workflow for JI130 from preparation to experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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